5,6-Dichloro-2-naphthalen-1-ylisoindole-1,3-dione

• IUPAC Name: 5,6-dichloro-2-naphthalen-1-ylisoindole-1,3-dione
• InChI: InChI=1S/C18H9Cl2NO2/c19-14-8-12-13(9-15(14)20)18(23)21(17(12)22)16-7-3-5-10-4-1-2-6-11(10)16/h1-9H
• InChI Key: VSGJRUNPBFMMHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=O)C4=CC(=C(C=C4C3=O)Cl)Cl
• Molecular Formula: C18H9Cl2NO2
• Molecular Weight: 342.2 g/mol

Description

5,6-Dichloro-2-naphthalen-1-ylisoindole-1,3-dione is a chemical compound with the molecular formula C18H9Cl2NO2. It is an isoindole-1,3-dione derivative. Isoindole-1,3-dione derivatives, commonly known as phthalimides, represent an important class of biological and pharmaceutical compounds, including indole alkaloids.

Synthesis Analysis

The synthesis of multifunctionalized isoindole-1,3-diones involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives. The overall transformation involved the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions.

Chemical Reactions Analysis

Isoindole-1,3-dione derivatives are usually synthesized by the condensation of a phthalic anhydride with primary amines. Various synthetic methods have been documented in the literature. The direct functionalization of existing unsaturated hydrocarbons with substituted imidazoles and oxygen has been demonstrated for the synthesis of multifunctionalized cyclopenta [ e ]isoindole-1,3 (2 H ,6 H )-diones.

Physical And Chemical Properties Analysis

The average mass of 5,6-Dichloro-2-naphthalen-1-ylisoindole-1,3-dione is 342.176 Da and the monoisotopic mass is 341.001038 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• A study presented a novel access to functionalized naphthalene-1,2-diones through cascade reactions, which could be relevant for the synthesis and exploration of compounds like 5,6-Dichloro-2-naphthalen-1-ylisoindole-1,3-dione (Yan He, Tian-Cheng Feng, & Xuesen Fan, 2019).
• Another study discussed the synthesis and characterization of naphthalene-1,4-dione derivatives, indicating their potential use in the development of new chemical sensors and materials (Prajkta Gosavi-Mirkute et al., 2017).

Biological Activities and Applications

• A research paper explored the cytotoxic properties of certain naphthalene derivatives, which may have implications for the biological activities of related compounds like 5,6-Dichloro-2-naphthalen-1-ylisoindole-1,3-dione (Ling Liu et al., 2013).
• A study on the synthesis and evaluation of naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro derivatives demonstrated their potential as anticonvulsant agents, highlighting the medicinal chemistry applications of naphthalene derivatives (Nagat Ghareb et al., 2017).

Photophysical Properties

• Research on Eu3+-naphthalene-1,4-dione complexes revealed insights into their photophysical properties, suggesting potential applications in fields like optoelectronics and sensing (D. Ambili Raj et al., 2008).

Molecular Interactions and Crystal Structures

• A paper on the crystal structures of naphthalene-1,4-dione derivatives provided valuable information on their molecular interactions, which could be useful for understanding the properties of related compounds (Shi-Liang Huang et al., 2008).

Future Directions

The potential of the direct functionalization of existing unsaturated hydrocarbons with substituted imidazoles and oxygen for the synthesis of multifunctionalized cyclopenta [ e ]isoindole-1,3 (2 H ,6 H )-diones demonstrates the future directions in the field. These compounds have complex and variable structures, and a broad potential for use in chemical production and clinical medicine.

Mechanism of Action

Target of Action

Isoindoline-1,3-dione derivatives, a class to which this compound belongs, have been found to modulate the dopamine receptor d2 . This suggests a potential application as antipsychotic agents .

Mode of Action

Isoindoline-1,3-dione derivatives have been shown to interact with the main amino acid residues at the allosteric binding site of the dopamine receptor d2 .

Biochemical Pathways

Isoindoline-1,3-dione derivatives have been found to inhibit β-amyloid protein aggregation , suggesting a potential capacity in the treatment of Alzheimer’s disease.

Pharmacokinetics

Isoindoline-1,3-dione derivatives were tested in silico to predict their affinities and some pharmacokinetic parameters .

Result of Action

Action Environment

The synthesis of isoindoline-1,3-dione derivatives has been reported to involve green, waste-free transformations with a high atom economy , suggesting that the synthesis process is environmentally friendly.